![molecular formula C15H12O3 B3046013 4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid CAS No. 1179362-36-7](/img/structure/B3046013.png)
4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid
Overview
Description
“4’-Formyl-2’-methyl-[1,1’-biphenyl]-4-carboxylic acid” is a chemical compound . It is also known by other names such as “4-Formyl-2-methylbenzoic acid” and "4’-Formylbiphenyl-3-carboxylic acid" .
Synthesis Analysis
The synthesis of this compound could potentially involve Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .Molecular Structure Analysis
The molecular structure of “4’-Formyl-2’-methyl-[1,1’-biphenyl]-4-carboxylic acid” can be represented by the formula C14H10O3 . The average mass is 164.158 Da and the monoisotopic mass is 164.047348 Da .Chemical Reactions Analysis
The Suzuki–Miyaura (SM) coupling reaction is a key chemical reaction involving this compound . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .Scientific Research Applications
4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid has been studied for its potential applications in various scientific research fields. It has been used in studies of protein-protein interactions, enzyme inhibition, and drug development. It has also been used as a model compound for studying the structure-activity relationships of drugs. This compound has been used in the synthesis of polymers, such as polyurethanes, polyesters, and polyamides. It has also been used as an intermediate in the synthesis of other compounds.
Mechanism of Action
4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid has been studied for its potential mechanism of action. It is believed to act as an inhibitor of enzymes, such as cytochrome P450, and as a ligand for proteins involved in signal transduction. It is also believed to interact with other proteins, such as cyclophilin A, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of cyclophilin A, which is involved in the regulation of gene expression. In addition, this compound has been shown to modulate the activity of other proteins involved in signal transduction.
Advantages and Limitations for Lab Experiments
4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, it is relatively stable and has a low cost. However, this compound is insoluble in water and can be difficult to work with in aqueous solutions. It is also not widely used in research and may not be available in all laboratory settings.
Future Directions
There are several potential future directions for research involving 4'-Formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid. One potential direction is to further study its mechanism of action and its potential applications in drug development. Additionally, further research could be done to explore its potential applications in the synthesis of polymers and other compounds. Finally, more research could be done to explore its potential biochemical and physiological effects.
Safety and Hazards
The safety data sheet for a similar compound, “4’-Formyl[1,1’-biphenyl]-2-carboxylic acid”, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust, mist, spray, and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-(4-formyl-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O3/c1-10-8-11(9-16)2-7-14(10)12-3-5-13(6-4-12)15(17)18/h2-9H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDJPELJDSACTQZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C=O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676615 |
Source
|
| Record name | 4'-Formyl-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70676615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179362-36-7 |
Source
|
| Record name | 4'-Formyl-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70676615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4'-formyl-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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